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Compound of Interest

Compound Name: SKF 95601

Cat. No.: B1681804

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of SKF-83566,
a potent and selective D1-like dopamine receptor antagonist. Accurate preparation of stock
solutions is critical for ensuring the reliability and reproducibility of experimental results.

Introduction

SKF-83566 hydrobromide is a widely used research chemical for studying the role of D1-like
dopamine receptors in various physiological and pathological processes. It is a benzazepine
derivative that acts as a competitive antagonist at D1 and D5 dopamine receptors. To ensure
the integrity of experimental data, it is imperative to follow standardized procedures for the
preparation and storage of SKF-83566 stock solutions. This guide outlines the necessary
materials, a step-by-step protocol, and important considerations for handling this compound.

Chemical Properties and Solubility

A thorough understanding of the physicochemical properties of SKF-83566 is essential for its
proper handling and use in experimental settings.
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Property

Value

Source(s)

Chemical Name

8-bromo-2,3,4,5-tetrahydro-3-
methyl-5-phenyl-1H-3-

benzazepin-7-ol hydrobromide

[1]

Molecular Formula

C17H1sBrNO - HBr

[2]

Molecular Weight 413.15 g/mol [2][3]
Appearance Solid [1]
Purity >98% [3]
Solubility in DMSO Up to 100 mM [11[3]
Solubility in Ethanol Up to 25 mM [1]

Solubility in Water

Up to 5 mM (gentle warming

may be required)

[1]

Experimental Protocols

This section provides a detailed methodology for the preparation of a 10 mM stock solution of

SKF-83566 in DMSO. This is a common concentration for a master stock, which can then be

further diluted to working concentrations.

Materials

SKF-83566 hydrobromide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Workflow
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Caption: Workflow for SKF-83566 Stock Solution Preparation.

Step-by-Step Protocol for a 10 mM Stock Solution

o Safety First: Before starting, ensure you are wearing appropriate PPE. Handle SKF-83566
powder in a well-ventilated area or a chemical fume hood.
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Calculation: To prepare a 10 mM stock solution, calculate the required amount of SKF-83566
and DMSO. The molecular weight of SKF-83566 hydrobromide is 413.15 g/mol .

o For 1 mL of a 10 mM stock solution, you will need:
= Mass = Molarity x Volume x Molecular Weight
» Mass = 0.010 mol/L x 0.001 L x 413.15 g/mol = 0.0041315 g = 4.13 mg

Weighing: Carefully weigh out 4.13 mg of SKF-83566 hydrobromide powder using a
calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolving: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SKF-
83566 powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If
necessary, gentle warming in a water bath (not exceeding 37°C) or brief sonication can aid in
dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.

Storage: Store the aliquots at -20°C for long-term storage. When stored properly, the stock
solution in DMSO is stable for extended periods. Some suppliers suggest storage at -20°C
for up to one year, and -80°C for up to two years.[4]

Preparation of Working Solutions

For most in vitro experiments, the high-concentration stock solution will need to be diluted to a
final working concentration in a suitable aqueous buffer or cell culture medium. Typical working
concentrations for SKF-83566 range from 0.1 uM to 10 pM.[1][4]

Protocol for Diluting to a Working Concentration

e Thaw Stock Solution: Remove one aliquot of the 10 mM SKF-83566 stock solution from the
-20°C freezer and allow it to thaw completely at room temperature.
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 Serial Dilution: Perform serial dilutions in your experimental buffer or medium to achieve the
desired final concentration. For example, to prepare a 10 uM working solution from a 10 mM
stock, you can perform a 1:1000 dilution.

o Add 1 pL of the 10 mM stock solution to 999 pL of your experimental buffer.
» Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

e Immediate Use: It is recommended to prepare working solutions fresh for each experiment
and use them immediately.[1] Do not store aqueous working solutions for long periods.

Signaling Pathway Inhibition

SKF-83566 is primarily known as a D1-like dopamine receptor antagonist. These receptors are
G-protein coupled receptors that, upon activation by dopamine, typically stimulate adenylyl
cyclase, leading to an increase in intracellular cyclic AMP (CAMP). By blocking this interaction,
SKF-83566 inhibits this downstream signaling cascade.
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Caption: SKF-83566 Inhibition of the D1 Dopamine Receptor Signaling Pathway.

Citing these Protocols

When using these protocols in your research, please cite this document as: "Gemini, Google
Al. Preparation of SKF-83566 Stock Solution: Application Notes and Protocols. [Date of
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Access]."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of SKF-83566 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681804#how-to-prepare-skf-83566-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1681804?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3337772/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3337772/
https://www.rndsystems.com/products/skf-83566-hydrobromide_1586
https://hellobio.com/cellaura-fluorescent-d1-antagonist-skf83566green.html
https://hellobio.com/cellaura-fluorescent-d1-antagonist-skf83566green.html
https://www.medchemexpress.com/skf-83566.html
https://www.benchchem.com/product/b1681804#how-to-prepare-skf-83566-stock-solution
https://www.benchchem.com/product/b1681804#how-to-prepare-skf-83566-stock-solution
https://www.benchchem.com/product/b1681804#how-to-prepare-skf-83566-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

